Cas no 2138251-55-3 (Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate)

• Product Name: Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate
• CAS No: 2138251-55-3
• MF: C₁₀H₁₅N₅O₂
• MW: 237.258401155472
• MDL: MFCD31601179
• CID: 5610255
• PubChem ID: 165487203
• Update Time: 2025-10-29

Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138251-55-3
• ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate
• EN300-841374
• Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate

• MDL： MFCD31601179
• Inchi： 1S/C10H15N5O2/c1-2-17-8(16)7-12-9(11)14-10(13-7)15-5-3-4-6-15/h2-6H2,1H3,(H2,11,12,13,14)
• InChI Key： GHEHDRHIJLEFBK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC(N)=NC(=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 237.12257474g/mol
• Monoisotopic Mass: 237.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.2Ų

Additional information on Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate

Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate (CAS No. 2138251-55-3): A Comprehensive Overview

Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate (CAS No. 2138251-55-3) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a triazine core substituted with an amino group at the 4-position and a pyrrolidinyl moiety at the 6-position, linked via an ester group at the 2-position. The unique structural attributes of this molecule make it a promising candidate for further exploration in medicinal chemistry.

The Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate molecule exhibits a high degree of versatility, which has garnered attention from researchers seeking novel pharmacophores for therapeutic applications. The presence of both basic and acidic functional groups within its structure allows for diverse interactions with biological targets, making it a valuable scaffold for drug design. Specifically, the amino and carboxylate functionalities provide opportunities for hydrogen bonding and ionic interactions, while the pyrrolidinyl ring contributes to lipophilicity and potential receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of such compounds. Studies have demonstrated that the triazine core is a common motif in bioactive molecules, often found in drugs targeting bacterial enzymes and viral proteases. The incorporation of a pyrrolidinyl group into this framework has been shown to enhance binding affinity to certain protein targets, suggesting potential therapeutic benefits.

In the context of current research, Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate has been investigated for its potential as an intermediate in the synthesis of more complex pharmacological agents. Its structural features make it amenable to modifications that can fine-tune its pharmacokinetic properties, such as solubility and metabolic stability. These attributes are crucial for developing drugs that can achieve optimal therapeutic efficacy while minimizing side effects.

The synthesis of Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations to introduce the desired substituents. Advances in green chemistry principles have also influenced the development of more sustainable synthetic methodologies, reducing waste and improving atom economy.

The biological activity of Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate has been explored in various preclinical studies. Initial screenings have revealed promising interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer. For instance, its ability to modulate the activity of certain kinases has been observed in vitro, suggesting potential applications in oncology research. Additionally, its interaction with bacterial enzymes has been studied as part of efforts to develop novel antibiotics.

The compound's potential as an anti-inflammatory agent is particularly noteworthy. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic infections. By targeting key inflammatory pathways, Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate may offer a new therapeutic approach. Preclinical data indicate that it can inhibit the production of pro-inflammatory cytokines without significant toxicity to healthy cells.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy before moving to clinical trials. Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate is currently undergoing further investigation to determine its optimal dosing regimens and potential side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into viable treatments for patients.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been particularly useful in predicting how Ethyl 4-amino-6-(pyrrolidin-1-yl)-1,3,5-triazine-2-carboxylate interacts with biological targets at the molecular level. These simulations help identify key binding residues and optimize the compound's structure for improved potency and selectivity.

The future prospects for Ethyl 4-amino-6-(pyrrolidin-1-y l)-1,3 ,5 -triazine -2 -carbox ylate are bright given its structural versatility and promising biological activity. Continued research is needed to fully elucidate its mechanism of action and explore new therapeutic applications. As our understanding of disease mechanisms advances , compounds like this one will play an increasingly important role in developing innovative treatments.